Cas no 1224685-22-6 (N-methyl-1H-1,3-benzodiazol-5-amine)

• Product Name: N-methyl-1H-1,3-benzodiazol-5-amine
• CAS No: 1224685-22-6
• MDL: MFCD19227108
• CID: 2897294
• PubChem ID: 22052335
• Update Time: 2025-05-25

N-methyl-1H-1,3-benzodiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1H-1,3-benzodiazol-5-amine

• MDL： MFCD19227108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-methyl-1H-1,3-benzodiazol-5-amine

N-Methyl-1H-1,3-Benzodiazol-5-Amine: A Comprehensive Overview

In the realm of organic chemistry, N-Methyl-1H-1,3-benzodiazol-5-amine (CAS No. 1224685-22-6) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a fused benzene and diazole ring system. The presence of the methyl group at the nitrogen atom introduces additional electronic effects, making it a versatile molecule for various chemical reactions and applications.

The synthesis of N-Methyl-1H-1,3-benzodiazol-5-amine typically involves multi-step processes that leverage the reactivity of diazoles and aromatic systems. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical processes.

One of the most promising applications of N-Methyl-1H-1,3-benzodiazol-5-amine lies in its role as an intermediate in pharmaceutical chemistry. The compound's ability to undergo nucleophilic substitution and other transformations makes it a valuable building block for drug development. Recent studies have highlighted its potential in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases.

In addition to its pharmaceutical applications, N-Methyl-1H-1,3-benzodiazol-5-amine has shown promise in materials science. Its aromaticity and conjugated system make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic materials. Researchers have reported that incorporating this compound into polymer blends can enhance their electronic properties, paving the way for innovative materials with tailored functionalities.

The stability and reactivity of N-Methyl-1H-1,3-benzodiazol-5-amine have also been extensively studied under various conditions. Recent investigations have revealed that the compound exhibits remarkable thermal stability, making it suitable for high-temperature applications. Furthermore, its reactivity towards electrophilic substitution reactions has been optimized through computational modeling, providing insights into its potential for large-scale industrial use.

In terms of environmental impact, N-Methyl-1H-1,3-benzodiazol-5-amine has been evaluated for its biodegradability and toxicity profiles. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation efficiently, reducing its environmental footprint. This characteristic is particularly important for industries seeking eco-friendly chemical solutions.

Looking ahead, the future of N-Methyl-1H-1,3-benzodiazol-amine appears bright as researchers continue to unlock its full potential across diverse fields. Collaborative efforts between academia and industry are expected to drive further innovation, leading to new applications and improved synthetic strategies. As the demand for specialized chemicals grows, this compound is poised to play a pivotal role in shaping the future of organic chemistry.